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Compound of Interest

Compound Name: Oroidin

Cat. No.: B1234803 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal of

Oroidin, a bromopyrrole alkaloid of marine origin. Due to limited publicly available toxicological

data, Oroidin should be handled as a potentially hazardous substance, adhering to strict safety

protocols to minimize exposure.

Hazard Profile and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for Oroidin is not readily available, its

chemical properties have been documented. The toxicological properties have not been

thoroughly investigated, and it should be treated with caution.

Table 1: Physical and Chemical Properties of Oroidin
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Property Value

CAS Number 34649-22-4[1][2][3][4][5]

Molecular Formula C₁₁H₁₁Br₂N₅O[1][3][4][5]

Molecular Weight 389.05 g/mol [3][5]

Appearance Solid[5]

Topological Polar Surface Area 99.6 Å²[3][5]

Hydrogen Bond Donor Count 4[3][5]

Hydrogen Bond Acceptor Count 3[3][5]

Rotatable Bond Count 4[3][5]

Personal Protective Equipment (PPE)
Given the unknown long-term health effects, a robust PPE strategy is essential to prevent

dermal, ocular, and respiratory exposure. The following table outlines the recommended PPE

for handling Oroidin.

Table 2: Recommended Personal Protective Equipment for Oroidin
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for all procedures

involving the handling of pure

Oroidin or concentrated

solutions.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield should

be used in addition to goggles

when there is a risk of

splashing.

Body Protection Laboratory coat

A fully buttoned lab coat is

mandatory. For procedures

with a higher risk of

contamination, chemical-

resistant coveralls or an apron

should be worn over the lab

coat.

Respiratory Protection NIOSH-approved respirator

An N95 dust mask should be

used for handling small

quantities of solid Oroidin to

prevent inhalation of airborne

particles. For larger quantities

or when creating solutions, a

full-face or half-mask air-

purifying respirator with

appropriate cartridges should

be used within a chemical

fume hood.

Foot Protection Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.
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Operational Plan: Handling and Storage
A systematic approach to handling and storing Oroidin will minimize risks and ensure a safe

laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Oroidin in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any known hazards.

Handling Procedures
Designated Area: All handling of Oroidin, including weighing and solution preparation,

should be conducted in a designated area, such as a certified chemical fume hood.

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance safety enclosure to control airborne particles.

Solution Preparation: When preparing solutions, add the solid Oroidin to the solvent slowly

to avoid splashing.

Spill Management: In the event of a spill, evacuate the immediate area. For small spills, use

an appropriate absorbent material, and for larger spills, follow your institution's emergency

procedures. All materials used for spill cleanup should be treated as hazardous waste.

Disposal Plan
The disposal of Oroidin and any contaminated materials must be managed as hazardous

chemical waste in accordance with all local, state, and federal regulations.

Waste Segregation:
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Solid Waste: Collect unused Oroidin powder and any contaminated solid materials (e.g.,

gloves, weigh boats, paper towels) in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Oroidin in a separate, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other waste streams.

Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with Oroidin should

be placed in a puncture-proof sharps container labeled "Chemical Contaminated Sharps".

Container Labeling: All waste containers must be labeled with:

The words "Hazardous Waste".

The full chemical name: "Oroidin Waste" and a list of any solvents.

The date when waste was first added.

The specific hazard characteristics (e.g., "Irritant," "Potentially Toxic").

Storage of Waste: Store hazardous waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory until they are collected by your institution's environmental

health and safety department.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Oroidin using a suitable solvent (e.g., ethanol or acetone), and dispose of the cleaning

materials as hazardous waste.

Experimental Protocols
Determination of Antimicrobial Activity (Broth
Microdilution Method)
This protocol is adapted from methodologies used to assess the antimicrobial properties of

marine alkaloids.

Microbial Strains: Clinical control strains of bacteria (e.g., Staphylococcus aureus,

Escherichia coli) and fungi (e.g., Candida albicans) are used.
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Inoculum Preparation: Prepare bacterial and fungal suspensions and dilute them in

appropriate broth (e.g., Mueller Hinton Broth for bacteria) to achieve a final inoculum of

approximately 5 × 10⁵ colony-forming units (CFU)/mL.

Serial Dilution: Prepare serial dilutions of Oroidin in a 96-well microtiter plate.

Inoculation: Add the prepared microbial suspension to each well containing the diluted

Oroidin.

Incubation: Incubate the plates at the optimal temperature for the specific microorganism for

a defined period (e.g., 24 hours).

Analysis: Determine the minimum inhibitory concentration (MIC), which is the lowest

concentration of Oroidin that prevents visible growth of the microorganism.

Synthesis of 7-¹⁵N-Oroidin for Biosynthetic Studies
This protocol provides a method for synthesizing isotopically labeled Oroidin to trace its

metabolic fate.

Starting Materials: The synthesis can be initiated from urocanic acid.

Chemical Synthesis: A concise chemical synthesis is employed to introduce the ¹⁵N label at

the 7-position of the Oroidin molecule.

Purification: The synthesized 7-¹⁵N-Oroidin is purified using standard chromatographic

techniques.

Analysis: The incorporation of the ¹⁵N label is confirmed and quantified using techniques

such as 1D ¹H-¹⁵N HSQC NMR and Fourier Transform Mass Spectrometry (FTMS). This

labeled compound can then be used in feeding experiments with organisms that produce

Oroidin-derived alkaloids to study their biosynthetic pathways.

Visualizations
Known Molecular Interactions of Oroidin
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The following diagram illustrates the known inhibitory effects of Oroidin on specific cellular

proteins. This is not a complete signaling pathway but represents key molecular targets

identified in research. Oroidin has been shown to inhibit the Pdr5p multidrug resistance protein

in yeast and its analogues have been found to target the cellular chaperone Hsp90.[6]
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Caption: Known molecular targets of Oroidin and its analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oroidin | C11H11Br2N5O | CID 6312649 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. oroidin | 34649-22-4 [chemicalbook.com]

3. echemi.com [echemi.com]

4. Page loading... [guidechem.com]

5. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]

6. Marine alkaloid oroidin analogues with antiviral potential: A novel class of synthetic
compounds targeting the cellular chaperone Hsp90 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Protocol for Handling
Oroidin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234803#personal-protective-equipment-for-
handling-oroidin]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1234803?utm_src=pdf-body
https://www.benchchem.com/product/b1234803?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28580714/
https://www.benchchem.com/product/b1234803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234803?utm_src=pdf-body
https://www.benchchem.com/product/b1234803?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oroidin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31367242.htm
https://www.echemi.com/products/pd2109053414-n-e-3-2-amino-1h-imidazol-5-ylprop-2-enyl-4-5-dibromo-1h-pyrrole-2-carboxamide.html
https://www.guidechem.com/encyclopedia/oroidin-dic64727.html
https://alkaloids.alfa-chemistry.com/product/oroidin-cas-34649-22-4-377040.html
https://pubmed.ncbi.nlm.nih.gov/28580714/
https://pubmed.ncbi.nlm.nih.gov/28580714/
https://www.benchchem.com/product/b1234803#personal-protective-equipment-for-handling-oroidin
https://www.benchchem.com/product/b1234803#personal-protective-equipment-for-handling-oroidin
https://www.benchchem.com/product/b1234803#personal-protective-equipment-for-handling-oroidin
https://www.benchchem.com/product/b1234803#personal-protective-equipment-for-handling-oroidin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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